Cas no 913841-33-5 (Benzaldehyde, 4-[2-(1,1-dimethylethyl)-1H-imidazol-4-yl]-)

• Product Name: Benzaldehyde, 4-[2-(1,1-dimethylethyl)-1H-imidazol-4-yl]-
• CAS No: 913841-33-5
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 1963316
• PubChem ID: 57594261
• Update Time: 2025-04-21

Benzaldehyde, 4-[2-(1,1-dimethylethyl)-1H-imidazol-4-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[2-(1,1-dimethylethyl)-1H-imidazol-4-yl]-
• SCHEMBL2104139
• 4-(2-(Tert-butyl)-1H-imidazol-5-yl)benzaldehyde
• 913841-33-5
• DB-166157

• Inchi： 1S/C14H16N2O/c1-14(2,3)13-15-8-12(16-13)11-6-4-10(9-17)5-7-11/h4-9H,1-3H3,(H,15,16)
• InChI Key： YIJBSERJLRKSRW-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)C1=CN=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 228.126263138Da
• Monoisotopic Mass: 228.126263138Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų